Cas no 1379250-86-8 (5-(Chloromethyl)-1-methyl-1H-indazole)

• Product Name: 5-(Chloromethyl)-1-methyl-1H-indazole
• CAS No: 1379250-86-8
• MF: C₉H₉ClN₂
• MW: 180.634160757065
• CID: 4816643
• Update Time: 2025-10-29

5-(Chloromethyl)-1-methyl-1H-indazole Chemical and Physical Properties

Names and Identifiers

• 5-(Chloromethyl)-1-methyl-1H-indazole

• Inchi： 1S/C9H9ClN2/c1-12-9-3-2-7(5-10)4-8(9)6-11-12/h2-4,6H,5H2,1H3
• InChI Key： QZBBHHPGFSOUCG-UHFFFAOYSA-N
• SMILES： ClCC1C=CC2=C(C=NN2C)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 163
• XLogP3: 2
• Topological Polar Surface Area: 17.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles

Additional information on 5-(Chloromethyl)-1-methyl-1H-indazole

Introduction to 5-(Chloromethyl)-1-methyl-1H-indazole (CAS No. 1379250-86-8)

5-(Chloromethyl)-1-methyl-1H-indazole, identified by the Chemical Abstracts Service Number (CAS No.) 1379250-86-8, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the indazole family, characterized by a fused benzene and pyrrole ring system, which is a common structural motif in biologically active molecules. The presence of a chloromethyl substituent at the 5-position and a methyl group at the 1-position imparts unique reactivity and potential pharmacological properties, making it a valuable scaffold for drug discovery and development.

The structural features of 5-(Chloromethyl)-1-methyl-1H-indazole contribute to its versatility in chemical modifications. The chloromethyl group serves as a versatile handle for further functionalization, enabling the synthesis of more complex derivatives through nucleophilic addition reactions. This property is particularly useful in the construction of peptidomimetics, inhibitors, and other therapeutic agents. Additionally, the methyl group at the 1-position can influence the electronic properties of the indazole ring, affecting its interactions with biological targets.

In recent years, there has been growing interest in indazole derivatives due to their demonstrated biological activity across various therapeutic areas. Studies have highlighted the potential of indazole-based compounds in modulating enzyme activity, receptor binding, and signal transduction pathways. For instance, research has shown that certain indazole derivatives exhibit inhibitory effects on kinases and other enzymes implicated in cancer progression. The compound 5-(Chloromethyl)-1-methyl-1H-indazole has been explored as a precursor in synthesizing novel inhibitors targeting these enzymes, with promising preclinical results.

The pharmacological profile of 5-(Chloromethyl)-1-methyl-1H-indazole is further enhanced by its ability to undergo bioconjugation reactions. The chloromethyl functionality allows for coupling with biomolecules such as peptides, proteins, and carbohydrates, facilitating the development of targeted therapeutics. This capability is particularly relevant in the field of antibody-drug conjugates (ADCs) and bispecific antibodies, where precise molecular linking is crucial for therapeutic efficacy. Recent advancements in conjugation chemistry have leveraged this property to create next-generation biologics with improved pharmacokinetic profiles.

From a synthetic chemistry perspective, 5-(Chloromethyl)-1-methyl-1H-indazole offers a robust platform for exploring novel synthetic routes. The indazole core can be modified through various reactions, including alkylation, arylation, and heterocyclic coupling, to generate structurally diverse libraries of compounds. These libraries are instrumental in high-throughput screening (HTS) campaigns aimed at identifying lead compounds for drug development. The compound's reactivity also makes it suitable for exploring green chemistry approaches, such as solvent-free reactions or catalytic methods, aligning with sustainable pharmaceutical practices.

The biological activity of 5-(Chloromethyl)-1-methyl-1H-indazole has been investigated in several disease models. Preclinical studies have demonstrated its potential as an anti-inflammatory agent by modulating cytokine production and immune cell signaling. Additionally, it has shown promise in neuroprotective applications by interacting with receptors involved in synaptic transmission and neurodegeneration. These findings underscore the compound's therapeutic relevance and highlight its potential as a starting point for developing new treatments for chronic inflammatory diseases and neurological disorders.

One of the most compelling aspects of 5-(Chloromethyl)-1-methyl-1H-indazole is its role in developing small molecule probes for biochemical studies. Researchers have utilized this compound to investigate enzyme mechanisms and identify key regulatory proteins involved in cellular processes. By tagging the chloromethyl group with fluorophores or affinity labels, scientists can track its interaction with target molecules in living cells and tissues. Such probes have provided invaluable insights into signal transduction pathways and protein-protein interactions, accelerating our understanding of disease mechanisms.

The future directions for research on 5-(Chloromethyl)-1-methyl-1H-indazole are multifaceted. Continued exploration of its derivatives will likely uncover new therapeutic applications across oncology, immunology, and neuroscience. Advances in computational chemistry and artificial intelligence are also expected to enhance the design of optimized analogs with improved pharmacokinetic properties. Furthermore, interdisciplinary approaches combining organic synthesis with bioinformatics will facilitate the rapid identification of promising candidates for clinical development.

In conclusion,5-(Chloromethyl)-1-methyl-1H-indazole (CAS No. 1379250-86-8) represents a significant compound in pharmaceutical research due to its structural versatility and biological potential. Its unique reactivity allows for diverse chemical modifications, making it a valuable scaffold for drug discovery efforts. The growing body of research underscores its importance as a building block for developing innovative therapeutics across multiple disease areas.